Methyl 3-aminophenylacetate
Cat. No. B1317107
M. Wt: 165.19 g/mol
InChI Key: BVKGNQRDVFGNIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:16][OH:17].[ClH:15].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([CH2:10][C:11](=[O:12])[O:13][CH3:14])[cH:7][cH:8][cH:9]1>>[NH2:1][c:4]1[cH:5][c:6]([CH2:10][C:11](=[O:12])[O:13][CH3:14])[cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)Cc1cccc([N+](=O)[O-])c1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)Cc1cccc(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
